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For Researchers, Scientists, and Drug Development Professionals

Cloxyfonac, a synthetic auxin, is a potent plant growth regulator known for its efficacy in

enhancing fruit set and overall yield in various tomato (Solanum lycopersicum L.) cultivars. This

guide provides a comparative analysis of Cloxyfonac's performance, supported by

experimental data, and contrasts its effects with other plant growth regulators. Detailed

experimental protocols and visualizations of the underlying signaling pathways are included to

facilitate a comprehensive understanding for research and development applications.

Performance of Cloxyfonac in Different Tomato
Cultivars
Cloxyfonac, often available as 4-chlorophenoxyacetic acid (4-CPA), has demonstrated

significant positive effects on the yield and fruit characteristics of several tomato cultivars. Its

application can mitigate the adverse effects of suboptimal environmental conditions, such as

low night temperatures, which can otherwise hinder fruit development.

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on the effect of

Cloxyfonac (4-CPA) on different tomato cultivars.

Table 1: Effect of 4-CPA on Yield of Different Tomato Cultivars
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Cultivar
4-CPA
Concentration
(ppm)

Application
Method

Yield Increase
(%)

Reference

Red Deuce Not Specified Not Specified

Significant

increase in

marketable fruits

[1]

Better Boy Not Specified Not Specified

Significant

increase in

marketable fruits

[1]

Saandal
75 (double

spray)
Foliar Spray

87% (under low

night

temperature)

[2][3]

Sahel
75 (double

spray)
Foliar Spray

Significant

increase
[2][3]

Fantastic (F-144)
60 (applied

twice)
Flower Spray

Highest yield per

plant
[4]

LST-6 75 Foliar Spray

Overall

improvement in

yield

[5][6]

Punjab Varkha

Bahar-4
75 Foliar Spray

Overall

improvement in

yield

[5][6]

Table 2: Effect of 4-CPA on Fruit Set and Other Yield Components
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Cultivar
4-CPA
Concentration
(ppm)

Parameter Effect Reference

Red Deuce Not Specified Fruit Set Increased [1]

Better Boy Not Specified Fruit Set Increased [1]

Greenhouse

Tomato
30 Fruit Set 72.50%

Greenhouse

Tomato
30 Fruits per Cluster 5.80

Greenhouse

Tomato
30

Number of Fruits

per Plant
58

Saandal
75 (double

spray)
Yield per Cluster Increased [2][3]

Sahel
75 (double

spray)
Yield per Cluster Increased [2][3]

Comparison with Other Plant Growth Regulators
While Cloxyfonac is effective, other plant growth regulators like Gibberellic Acid (GA3) and

Naphthalene Acetic Acid (NAA) are also used in tomato cultivation to improve growth and yield.

Table 3: Comparative Effects of Different Plant Growth Regulators on Tomato
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Plant Growth
Regulator

Typical
Concentration

Primary Effects Reference

Cloxyfonac (4-CPA) 15-75 ppm

Enhances fruit set,

induces

parthenocarpy,

increases fruit size

and yield.

[5][6][7]

Gibberellic Acid (GA3) 25-90 ppm

Promotes stem

elongation, flowering,

and can improve fruit

set.

[8][9]

Naphthalene Acetic

Acid (NAA)
20-75 ppm

Improves fruit set,

size, and overall yield.
[8][9]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. The

following are generalized protocols based on the cited literature for the application of

Cloxyfonac and other growth regulators.

Protocol 1: Foliar Application of 4-CPA for Enhanced
Yield under Low Temperatures

Plant Material: Tomato cultivars 'Saandal' and 'Sahel'.

Growth Conditions: Greenhouse with controlled temperature settings to simulate low night

temperatures (2-7.5°C and 12.5-23°C).[2][3]

Preparation of 4-CPA Solution: Prepare aqueous solutions of 4-CPA at concentrations of 0

(control), 25, 50, and 75 ppm.

Application:

Single Spray: Apply the respective 4-CPA solutions as a foliar spray to the entire plant at

the flowering stage.
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Double Spray: Apply the first spray at the onset of flowering and a second spray 15 days

later.

Data Collection: Measure yield per plant, yield per cluster, number of fruits per cluster, fruit

weight, and fruit diameter at the time of harvest.[2][3]

Protocol 2: Inflorescence Dipping with 4-CPA in
Greenhouse Tomatoes

Plant Material: Greenhouse tomato variety.

Growth Conditions: Standard greenhouse conditions.

Preparation of 4-CPA Solution: Prepare a 30 ppm aqueous solution of 4-CPA.

Application: Dip the entire inflorescence (flower cluster) into the 30 ppm 4-CPA solution.

Data Collection: Record fruit set percentage, number of fruits per cluster, and total number of

fruits per plant.

Signaling Pathways and Experimental Workflow
Auxin Signaling Pathway
Cloxyfonac, as a synthetic auxin, exerts its effects by modulating the plant's natural auxin

signaling pathway. This pathway is crucial for various developmental processes, including fruit

initiation and growth.[10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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